Cas no 2418682-41-2 (3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid)

• Product Name: 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid
• CAS No: 2418682-41-2
• MF: C₈H₆FIO₄S
• MW: 344.098717212677
• CID: 5678255
• PubChem ID: 165870788
• Update Time: 2025-06-08

3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26628040
• 3-(fluorosulfonyl)-5-iodo-4-methylbenzoic acid
• 2418682-41-2
• 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid

• Inchi： 1S/C8H6FIO4S/c1-4-6(10)2-5(8(11)12)3-7(4)15(9,13)14/h2-3H,1H3,(H,11,12)
• InChI Key： KDFOKIHFPCJJAK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)O)=CC(=C1C)S(=O)(=O)F

Computed Properties

• Exact Mass: 343.90156g/mol
• Monoisotopic Mass: 343.90156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid

Introduction to 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid (CAS No. 2418682-41-2)

3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid (CAS No. 2418682-41-2) is a highly specialized compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry, materials science, and organic synthesis. This compound is characterized by its complex functional groups, including a fluorosulfonyl group, an iodine atom, and a methyl group, all attached to a benzoic acid backbone. These features contribute to its versatility and reactivity in various chemical reactions and biological processes.

The molecular formula of 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid is C₉H₇FIO₃, and its molecular weight is approximately 308.05 g/mol. The presence of the fluorosulfonyl group (SO₂F) imparts significant electronic and steric effects, making the compound highly reactive in nucleophilic substitution reactions. The iodine atom at the 5-position provides additional reactivity and can be readily substituted in various chemical transformations, such as Suzuki-Miyaura coupling reactions or halogen-metal exchange reactions.

In the context of medicinal chemistry, 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid has garnered attention due to its potential as a building block for the synthesis of novel pharmaceuticals. The fluorosulfonyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the iodine atom can serve as a handle for further functionalization or radiolabeling. Recent studies have explored the use of this compound in the development of targeted therapies for various diseases, including cancer and neurological disorders.

A notable example of its application in medicinal chemistry is its use as an intermediate in the synthesis of fluorinated derivatives with enhanced biological activity. For instance, researchers at the University of California, San Francisco, have reported the synthesis of a series of fluorinated analogs derived from 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid, which exhibited potent anti-cancer properties in vitro and in vivo. These compounds were found to selectively inhibit key enzymes involved in cancer cell proliferation and survival, making them promising candidates for further preclinical evaluation.

Beyond medicinal chemistry, 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid has also found applications in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials with tunable optical and electronic properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a precursor for the synthesis of conjugated polymers with enhanced photovoltaic performance. The fluorosulfonyl group was found to improve charge transport properties, while the iodine atom provided additional sites for cross-linking and structural modification.

In organic synthesis, 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid serves as a versatile reagent for the construction of complex organic molecules. Its reactivity profile allows it to participate in a wide range of chemical transformations, including electrophilic aromatic substitution reactions, nucleophilic substitution reactions, and transition metal-catalyzed coupling reactions. This makes it an invaluable tool for synthetic chemists working on the development of new materials and pharmaceuticals.

The synthesis of 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the fluorosulfonyl group via sulfonylation reactions and the iodination at the 5-position using iodine or iodoform reagents. The final step often involves esterification or carboxylation to form the benzoic acid moiety.

In conclusion, 3-(Fluorosulfonyl)-5-iodo-4-methylbenzoic acid (CAS No. 2418682-41-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an attractive candidate for the development of novel pharmaceuticals, functional materials, and complex organic molecules. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.